Cas no 1781063-82-8 (2-(2-chloro-3,4-difluorophenyl)acetonitrile)

• Product Name: 2-(2-chloro-3,4-difluorophenyl)acetonitrile
• CAS No: 1781063-82-8
• MF: C₈H₄ClF₂N
• MW: 187.573867797852
• CID: 4615408
• Update Time: 2025-10-28

2-(2-chloro-3,4-difluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3,4-DIFLUOROPHENYLACETONITRILE
• Benzeneacetonitrile, 2-chloro-3,4-difluoro-
• 2-(2-chloro-3,4-difluorophenyl)acetonitrile

• Inchi： 1S/C8H4ClF2N/c9-7-5(3-4-12)1-2-6(10)8(7)11/h1-2H,3H2
• InChI Key： OTGHUCBOLAXTSU-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(F)C(F)=C1Cl

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(2-chloro-3,4-difluorophenyl)acetonitrile

2-(2-Chloro-3,4-Difluorophenyl)Acetonitrile: A Comprehensive Overview

2-(2-Chloro-3,4-Difluorophenyl)Acetonitrile, with the CAS number 1781063-82-8, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group attached to a substituted phenyl ring. The phenyl ring itself is substituted with chlorine and two fluorine atoms at the 2-, 3-, and 4-positions, respectively. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it highly valuable for both academic research and industrial applications.

The synthesis of 2-(2-Chloro-3,4-Difluorophenyl)Acetonitrile typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable chlorinated intermediate with a cyanide ion in the presence of a base. The choice of solvent and reaction conditions plays a critical role in ensuring high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and minimizing waste generation. These improvements align with the growing emphasis on sustainable chemistry practices.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of biologically active molecules. The cyano group serves as a reactive site for further functionalization, enabling the creation of diverse pharmacophores. For instance, researchers have explored its potential as a building block for designing inhibitors targeting various enzymes implicated in diseases such as cancer and neurodegenerative disorders. The presence of halogen atoms on the phenyl ring enhances the molecule's ability to engage in hydrogen bonding and π-interactions, which are crucial for bioactivity.

In addition to its role in drug discovery, 2-(2-Chloro-3,4-Difluorophenyl)Acetonitrile has found utility in materials science. Its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve charge transport properties, paving the way for next-generation flexible electronics.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 55°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its stability under ambient conditions makes it suitable for storage and handling in most laboratory settings. However, precautions should be taken to avoid exposure to strong oxidizing agents or prolonged heating, which could lead to decomposition.

From an environmental perspective, understanding the fate and behavior of 2-(2-Chloro-3,4-Difluorophenyl)Acetonitrile in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes slow degradation under UV light or microbial action, suggesting that it may persist in certain environments if not properly managed. Regulatory frameworks are increasingly emphasizing the need for responsible use and disposal of such chemicals to mitigate ecological risks.

In conclusion, 2-(2-Chloro-3,4-Difluorophenyl)Acetonitrile stands out as a multifaceted compound with applications spanning drug discovery, materials science, and beyond. Its unique structure and reactivity continue to inspire innovative research directions, while advancements in synthesis techniques ensure its sustainable production. As our understanding of this compound deepens, it is poised to play an even more significant role in addressing pressing challenges across various scientific domains.